Cas no 2640952-46-9 (2-(4-{[(5-fluoro-2,6-dimethylpyrimidin-4-yl)oxy]methyl}piperidin-1-yl)quinoxaline)

• Product Name: 2-(4-{[(5-fluoro-2,6-dimethylpyrimidin-4-yl)oxy]methyl}piperidin-1-yl)quinoxaline
• CAS No: 2640952-46-9
• MF: C₂₀H₂₂FN₅O
• MW: 367.419987201691
• CID: 5318475
• PubChem ID: 155799273
• Update Time: 2025-06-08

2-(4-{[(5-fluoro-2,6-dimethylpyrimidin-4-yl)oxy]methyl}piperidin-1-yl)quinoxaline Chemical and Physical Properties

Names and Identifiers

• F6792-4273
• AKOS040731280
• 2640952-46-9
• 2-(4-{[(5-fluoro-2,6-dimethylpyrimidin-4-yl)oxy]methyl}piperidin-1-yl)quinoxaline
• 2-[4-[[(5-Fluoro-2,6-dimethyl-4-pyrimidinyl)oxy]methyl]-1-piperidinyl]quinoxaline

• Inchi： 1S/C20H22FN5O/c1-13-19(21)20(24-14(2)23-13)27-12-15-7-9-26(10-8-15)18-11-22-16-5-3-4-6-17(16)25-18/h3-6,11,15H,7-10,12H2,1-2H3
• InChI Key： YRCPVXHYMNHEPC-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2)N=CC=1N1CCC(COC2C(F)=C(C)N=C(C)N=2)CC1

Computed Properties

• Exact Mass: 367.18083850g/mol
• Monoisotopic Mass: 367.18083850g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 64Ų

Experimental Properties

• Density: 1.245±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 544.9±45.0 °C(Predicted)
• pka: 5.79±0.59(Predicted)

Additional information on 2-(4-{[(5-fluoro-2,6-dimethylpyrimidin-4-yl)oxy]methyl}piperidin-1-yl)quinoxaline

Introduction to 2-(4-{[(5-Fluoro-2,6-dimethylpyrimidin-4-yl)oxy]methyl}piperidin-1-yl)quinoxaline (CAS No. 2640952-46-9)

2-(4-{[(5-Fluoro-2,6-dimethylpyrimidin-4-yl)oxy]methyl}piperidin-1-yl)quinoxaline (CAS No. 2640952-46-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of quinoxaline derivatives, which are known for their diverse biological activities, including antitumor, antimicrobial, and anti-inflammatory properties. The unique structural features of this compound, particularly the incorporation of a fluoro-substituted pyrimidine moiety and a piperidine ring, make it a promising candidate for further investigation in drug discovery and development.

The chemical structure of 2-(4-{[(5-fluoro-2,6-dimethylpyrimidin-4-yl)oxy]methyl}piperidin-1-yl)quinoxaline (CAS No. 2640952-46-9) consists of a quinoxaline core linked to a piperidine ring through a methylene bridge. The piperidine ring is further substituted with a fluoro-substituted pyrimidine moiety, which introduces additional complexity and potential biological activity. This structural arrangement is hypothesized to enhance the compound's pharmacological properties by improving its binding affinity to specific biological targets.

Recent studies have focused on the potential therapeutic applications of quinoxaline derivatives, particularly in the treatment of cancer. The fluoro-substituted pyrimidine moiety in 2-(4-{[(5-fluoro-2,6-dimethylpyrimidin-4-yl)oxy]methyl}piperidin-1-yl)quinoxaline (CAS No. 2640952-46-9) is known to exhibit potent antitumor activity by interfering with DNA synthesis and cell proliferation. This makes the compound an attractive candidate for further preclinical and clinical evaluation as an anticancer agent.

In addition to its antitumor properties, 2-(4-{[(5-fluoro-2,6-dimethylpyrimidin-4-yl)oxy]methyl}piperidin-1-yl)quinoxaline (CAS No. 2640952-46-9) has also shown promise in antimicrobial studies. The quinoxaline core is known for its broad-spectrum antimicrobial activity against various bacterial and fungal pathogens. The introduction of the fluoro-substituted pyrimidine moiety may enhance this activity by targeting specific microbial enzymes involved in DNA replication and repair.

The synthesis of 2-(4-{[(5-fluoro-2,6-dimethylpyrimidin-4-yl)oxy]methyl}piperidin-1-yl)quinoxaline (CAS No. 2640952-46-9) involves a multi-step process that includes the formation of the quinoxaline core, the introduction of the piperidine ring, and the subsequent substitution with the fluoro-substituted pyrimidine moiety. Advanced synthetic techniques and catalysts have been employed to optimize the yield and purity of the final product, ensuring its suitability for pharmaceutical applications.

The physicochemical properties of 2-(4-{[(5-fluoro-2,6-dimethylpyrimidin-4-yl)oxy]methyl}piperidin-1-yl)quinoxaline (CAS No. 2640952-46-9), such as solubility, stability, and bioavailability, have been extensively characterized using various analytical methods. These properties are crucial for determining the compound's suitability for formulation into different dosage forms and for assessing its potential for oral or parenteral administration.

To evaluate the safety and efficacy of 2-(4-{[(5-fluoro-2,6-dimethylpyrimidin-4-yloxy)methyl]piperidin}-1-yloxy)-quinoxaline, preclinical studies have been conducted using in vitro and in vivo models. These studies have demonstrated that the compound exhibits low toxicity profiles and favorable pharmacokinetic properties, making it a viable candidate for further clinical trials.

In conclusion, 2-(4-{[(5-fluoro-2,6-dimethylpyrimidin)-4-yloxy)methyl]piperidin}-1-yloxy)-quinoxaline (CAS No. 2640952-46-9) represents a promising compound with potential therapeutic applications in oncology and infectious diseases. Ongoing research aims to further elucidate its mechanism of action and optimize its pharmacological profile for clinical use.